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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tris(dimethylamino)chlorosilane, a flammable, corrosive, and

moisture-sensitive compound. Adherence to these procedural steps is critical for safe

operational use and disposal.

Tris(dimethylamino)chlorosilane [(CH₃)₂N]₃SiCl is a versatile reagent in organic synthesis,

but its hazardous properties necessitate stringent safety protocols. This document outlines the

necessary personal protective equipment (PPE), engineering controls, handling procedures,

and emergency responses to mitigate risks effectively.

Essential Safety Information at a Glance
A thorough understanding of the chemical's properties is the first line of defense. The following

table summarizes key quantitative data for Tris(dimethylamino)chlorosilane.
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Property Value Citations

CAS Number 13307-05-6

Molecular Formula C₆H₁₈ClN₃Si

Molecular Weight 195.77 g/mol

Appearance Liquid

Density 0.973 g/mL at 25 °C

Boiling Point 78 °C at 14 mmHg

Flash Point 58.9 °C (138.0 °F) - closed cup

Storage Temperature 2-8°C

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling

Tris(dimethylamino)chlorosilane. The following table outlines the minimum required PPE.
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Body Part
Required
Protection

Specifications and
Remarks

Citations

Hands
Chemical-resistant

gloves

Neoprene or nitrile

rubber gloves are

recommended.

Inspect gloves for any

signs of degradation

or puncture before

use.

[1][2][3]

Eyes/Face

Chemical safety

goggles and face

shield

Chemical goggles are

mandatory. A face

shield should be worn

in conjunction with

goggles, especially

when handling larger

quantities or when

there is a risk of

splashing. Contact

lenses should not be

worn.

[1][2][3][4]

Body Protective clothing

A flame-retardant lab

coat or a complete

chemical-resistant suit

is necessary to protect

against skin contact.

[1][5]

Respiratory NIOSH-approved

respirator

Required when

working outside of a

fume hood or when

ventilation is

inadequate. A NIOSH-

certified combination

organic vapor-amine

gas (brown cartridge)

respirator or a full-face

[1][2][5]
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supplied-air respirator

is recommended.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This section provides a procedural workflow for the safe handling of

Tris(dimethylamino)chlorosilane in a laboratory setting.

Engineering Controls and Preparation
Ventilation: All work with Tris(dimethylamino)chlorosilane must be conducted in a certified

chemical fume hood with good local exhaust ventilation.[1][2]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[1][2][3]

Inert Atmosphere: The chemical is stable in sealed containers under a dry, inert atmosphere.

[1][2] Handle the chemical under an inert gas like nitrogen or argon to prevent reactions with

air and moisture.

Eliminate Ignition Sources: This compound is flammable.[6] Keep away from open flames,

hot surfaces, and sparks. Use explosion-proof electrical equipment.[1][3] Ground and bond

containers and receiving equipment to prevent static discharge.[1]

Handling the Chemical
Avoid Contact: Prevent all contact with skin and eyes, and avoid inhaling vapors.[1][3]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1]

Moisture Sensitivity: Tris(dimethylamino)chlorosilane reacts vigorously with water and

moisture in the air, liberating dimethylamine.[1][2] This reaction can be forceful enough to

char paper in the presence of moist air.[1]

Incompatible Materials: Avoid contact with acids, alcohols, and oxidizing agents.[1][2][3]
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Spill Management
Evacuate: In case of a spill, evacuate unnecessary personnel from the area.[1]

Containment: For small spills, cover with an absorbent material like clay or vermiculite.[2] Do

not use water.[5][7]

Cleanup: Use non-sparking tools to sweep or shovel the spilled material into an appropriate

container for disposal.[1] Ensure proper PPE is worn during cleanup.

Disposal Plan: Responsible Waste Management
Proper disposal is a critical aspect of the chemical's life cycle to prevent environmental

contamination and ensure safety.

Do Not Sewer: Never dispose of Tris(dimethylamino)chlorosilane or its waste into the

sewer system.[1]

Hydrolysis: One recommended disposal method is to hydrolyze the material by slowly adding

it to water in a fume hood. The resulting aqueous layer containing dimethylamine should be

neutralized with hydrochloric acid. The organic layer can then be incinerated.[2]

Licensed Waste Disposal: Alternatively, absorb the chemical onto an inert material like clay

or vermiculite and dispose of it as solid waste through a licensed professional waste disposal

service.[2][5] All local, state, and federal regulations for hazardous waste disposal must be

followed.

Emergency Procedures: First Aid
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with large amounts of

water, then wash with soap

and water. Seek immediate

medical attention.

[1]

Inhalation

Move the exposed individual to

fresh air. If breathing is difficult,

administer oxygen. If breathing

has stopped, provide artificial

respiration. Seek immediate

medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][5]

Safe Handling Workflow
The following diagram illustrates the logical steps for safely handling

Tris(dimethylamino)chlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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